Cas no 401788-68-9 (1,3-PROPANEDIAMINE, 2-METHYL-N,N'-BIS[(1R)-1-PHENYLETHYL]-)

• Product Name: 1,3-PROPANEDIAMINE, 2-METHYL-N,N'-BIS[(1R)-1-PHENYLETHYL]-
• CAS No: 401788-68-9
• MF: C₂₀H₂₈N₂
• MW: 296.449725151062
• CID: 3191043
• PubChem ID: 101178957
• Update Time: 2025-04-21

1,3-PROPANEDIAMINE, 2-METHYL-N,N'-BIS[(1R)-1-PHENYLETHYL]- Chemical and Physical Properties

Names and Identifiers

• 1,3-PROPANEDIAMINE, 2-METHYL-N,N'-BIS[(1R)-1-PHENYLETHYL]-
• 401788-68-9
• 2-Methyl-N1,N3-bis((R)-1-phenylethyl)propane-1,3-diamine

• Inchi： 1S/C20H28N2/c1-16(14-21-17(2)19-10-6-4-7-11-19)15-22-18(3)20-12-8-5-9-13-20/h4-13,16-18,21-22H,14-15H2,1-3H3/t17-,18-/m1/s1
• InChI Key： WEZDHJWTFJMBHY-QZTJIDSGSA-N
• SMILES： N([C@H](C)C1C=CC=CC=1)CC(C)CN[C@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 296.225248902Da
• Monoisotopic Mass: 296.225248902Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 24.1Ų